Cas no 66267-00-3 (6-Heptenoic acid, 2-methyl-)

• Product Name: 6-Heptenoic acid, 2-methyl-
• CAS No: 66267-00-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 396593
• PubChem ID: 13128941
• Update Time: 2025-04-19

6-Heptenoic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 2-methyl-
• 2-methylhept-6-enoic acid
• SCHEMBL3109520
• heptene-6-carboxylic acid
• AKOS006379394
• DTXSID10520466
• 66267-00-3

• Inchi： 1S/C8H14O2/c1-3-4-5-6-7(2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)
• InChI Key： IVIKGKAWCGPRBQ-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCC=C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3